N-methyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide

• IUPAC Name: N-methyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• InChI: InChI=1S/C12H11F6NO3/c1-19-10(20)8-4-7(21-5-11(13,14)15)2-3-9(8)22-6-12(16,17)18/h2-4H,5-6H2,1H3,(H,19,20)
• InChI Key: IHPDHPCPHLQXSA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)OCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C12H11F6NO3
• DSSTOX Substance ID: DTXSID601326695
• Molecular Weight: 331.21 g/mol
• Solubility: 49.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 477863-91-5

Description

“N-methyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide” is a chemical compound with the molecular formula C12H11F6NO3. It is related to “N-[(piperidin-2-yl)methyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide hydrochloride”, which has a CAS Number of 57415-44-8.

Synthesis Analysis

The synthesis of related compounds has been described in patents. For example, a process for preparing flecainide, which is structurally similar, involves reacting para-dibromo-benzene or para-dihydroxybenzene with a compound of formula CF3CH2O-A, where A is -SO2CF3 or an alkali metal. The resulting 1,4-bis(trifluoroethoxy)benzene is acetylated to give the bis(trifluoroethoxy)acetophenone in the presence of a Lewis acid catalyst. This product is then further reacted to form the final product.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code 1S/C12H11F6NO3/c1-7(20)21-6-8-2-4-9(5-3-8)22-11(13,14)15/h2-5H,6H2,1H3,(H,20,21).

Scientific Research Applications

Antiarrhythmic Research

N-methyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide has been extensively studied for its antiarrhythmic properties. Compounds derived from 2,5-bis(2,2,2-trifluoroethoxy)benzamide, especially those with heterocyclic amide side chains, have demonstrated potent oral antiarrhythmic activity in animal models. The variability in the heterocyclic ring structure does not significantly affect the antiarrhythmic activity, suggesting a degree of structural flexibility for pharmacological optimization. These findings have led to the development and clinical trial of flecainide acetate, a derivative of this compound, for managing arrhythmias (Banitt, Bronn, Coyne, & Schmid, 1977) (Banitt, Coyne, Schmid, & Mendel, 1975).

Material Science and Polymer Research

Research into the properties of semifluorinated aromatic polyamides synthesized from diamines, including those related to this compound, has shown these polymers to be organo-soluble, exhibiting high thermal stability and mechanical strength. These polyamides are potentially valuable for advanced technological applications due to their unique combination of solubility, thermal resistance, and mechanical properties (Bera, Dasgupta, Chatterjee, Maji, & Banerjee, 2012).

Synthesis and Chemical Analysis

The compound has also been used as a foundational chemical in the synthesis of complex molecules, demonstrating its versatility in chemical reactions. For example, this compound derivatives have been investigated for their potential in creating novel chemical structures with specific pharmacological activities or material properties. Such research underscores the broad applicability of this compound in synthesizing new compounds for diverse scientific applications (Sutherland & Vederas, 2002).